Cas no 912617-73-3 (ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE)

• Product Name: ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE
• CAS No: 912617-73-3
• MF: C₂₀H₂₈BrNO₄
• MW: 426.344625473022
• MDL: MFCD08705291
• CID: 1968358
• PubChem ID: 24885184
• Update Time: 2025-10-30

ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE
• 1-O-tert-butyl 4-O-ethyl 4-[(4-bromophenyl)methyl]piperidine-1,4-dicarboxylate
• DTXSID30584848
• 1-(Tert-butyl) 4-ethyl 4-(4-bromobenzyl)piperidine-1,4-dicarboxylate
• DS-017329
• 912617-73-3
• 1-tert-Butyl 4-ethyl 4-[(4-bromophenyl)methyl]piperidine-1,4-dicarboxylate
• AB91556
• 1-tert-Butyl 4-ethyl 4-(4-bromobenzyl)piperidine-1,4-dicarboxylate
• 1-tert-Butyl4-ethyl4-(4-bromobenzyl)piperidine-1,4-dicarboxylate
• BS-53326
• Ethyl N-Boc-4-(4-bromobenzyl)piperidine-4-carboxylate, 96%
• SCHEMBL15549442
• CS-0363712
• 1-Boc-4-(4-bromobenzyl)-4-ethoxycarbonylpiperidine
• E84634

• MDL： MFCD08705291
• Inchi： 1S/C20H28BrNO4/c1-5-25-17(23)20(14-15-6-8-16(21)9-7-15)10-12-22(13-11-20)18(24)26-19(2,3)4/h6-9H,5,10-14H2,1-4H3
• InChI Key： DVFVYGOJZOUJJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1(C(=O)OCC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 425.12017g/mol
• Monoisotopic Mass: 425.12017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 68-72 °C

ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319-H413
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE

Comprehensive Overview of ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE (CAS 912617-73-3): Properties, Applications, and Industry Insights

ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE (CAS 912617-73-3) is a specialized piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a BOC-protected amine and a 4-bromobenzyl moiety, making it a versatile intermediate for drug discovery. Its molecular structure combines a carboxylate ester with a brominated aromatic ring, offering unique reactivity for cross-coupling reactions and scaffold modifications.

In recent years, the demand for N-BOC protected intermediates like ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE has surged due to their role in developing central nervous system (CNS) therapeutics and kinase inhibitors. Researchers frequently search for "BOC-piperidine derivatives solubility" or "4-bromobenzyl piperidine applications," reflecting its relevance in medicinal chemistry. The compound’s CAS 912617-73-3 is often cross-referenced in patents targeting neurodegenerative disease treatments.

The synthetic utility of ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE lies in its orthogonal protecting groups. The BOC group can be selectively deprotected under acidic conditions, while the ethyl ester allows further functionalization via hydrolysis or amidation. Such properties align with trending topics like "green chemistry in peptide synthesis" and "fragment-based drug design," where modular building blocks are essential.

Analytical data for CAS 912617-73-3 typically includes NMR (¹H/¹³C), HPLC purity, and mass spectrometry results. Industry professionals often inquire about "storage conditions for BOC-protected compounds" or "scaling up piperidine carboxylate synthesis," highlighting practical considerations. Stability studies suggest this compound should be stored under inert conditions to prevent hydrolysis of the ester group.

Emerging applications of ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE include its use in PROTAC (proteolysis-targeting chimera) development, a hot topic in targeted protein degradation. Its bromine atom enables palladium-catalyzed couplings, a feature leveraged in "click chemistry for drug discovery" workflows. This positions the compound as a candidate for addressing "undruggable targets" in oncology.

From an SEO perspective, content around CAS 912617-73-3 should integrate long-tail keywords like "buy N-BOC-4-bromobenzyl piperidine" or "piperidine-4-carboxylate supplier." Comparative analyses with similar compounds (e.g., methyl ester analogs) can enhance visibility. The compound’s role in high-throughput screening libraries also aligns with searches for "diverse building blocks for medicinal chemistry."

In conclusion, ETHYL N-BOC-4-(4-BROMOBENZYL)PIPERIDINE-4-CARBOXYLATE (CAS 912617-73-3) exemplifies the intersection of structural complexity and functional adaptability in modern organic chemistry. Its applications span from small-molecule drug candidates to chemical biology probes, making it a staple in research laboratories addressing 21st-century therapeutic challenges.